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Compound of Interest

2-[2-(3-

Compound Name: Aminophenyl)acetamido]propana
mide

Cat. No.: B13622293

Get Quote

Introduction & Chemical Profile

2-[2-(3-Aminophenyl)acetamido]propanamide is a functionalized amino acid derivative often
utilized as a pharmaceutical intermediate, reference standard for impurity profiling (related to
Lacosamide synthesis), or a building block in peptidomimetic drug discovery.[1]

The molecule features a propanamide backbone coupled to a 3-aminophenylacetic acid moiety.
Critical to its handling is the primary aniline group, which is susceptible to oxidative degradation
(browning) upon prolonged exposure to air and light. Furthermore, the amide linkages require
protection from extreme pH to prevent hydrolysis.

Physicochemical Data Table
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Property Value Notes
CAS Number 1248455-12-0 Verified ldentifier
Molecular Formula C11H15N302

Use this for Molarity

Molecular Weight 221.26 g/mol calculations

Appearance White to off-white solid Darkening indicates oxidation
Solubility (Predicted) DMSO (>50 mM), Methanol Limited/pH-dependent in water
Storage (Solid) -20°C, Desiccated Protect from light

Materials & Equipment

To ensure a self-validating and contamination-free workflow, the following materials are
required:

e Compound: 2-[2-(3-Aminophenyl)acetamido]propanamide (>95% purity).[1]

e Primary Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, 299.9% (Sigma-Aldrich or
equivalent).

o Rationale: DMSO is chosen for its high dielectric constant and ability to solubilize both the
aromatic aniline and the polar amide backbone without inducing hydrolysis.

o Vessels: Amber borosilicate glass vials (2 mL or 4 mL) with PTFE-lined caps.

o Rationale: Amber glass blocks UV/Vis light to prevent photo-oxidation of the aniline group.
PTFE liners prevent leaching of plasticizers by DMSO.

¢ Inert Gas: Argon or Nitrogen stream (optional but recommended for long-term storage).

Equipment: Analytical balance (0.01 mg readability), Vortex mixer, Ultrasonic bath.

Protocol: Stock Solution Preparation (10 mM)
Phase A: Calculation & Weighing
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Target Concentration: 10 mM (10 mmol/L) Target Volume: 1.0 mL (Adjustable based on needs)
Step-by-Step:

o Equilibrate the vial of solid compound to room temperature before opening to prevent water
condensation (which degrades amides/anilines).

o Weigh approximately 2.21 mg of the powder into a sterile amber glass vial. Record the exact
mass (e.g.,

)

o Calculate the required volume of DMSO to achieve exactly 10 mM:

Phase B: Dissolution & Homogenization

e Add the calculated volume of Anhydrous DMSO to the vial.
» Vortex vigorously for 30 seconds.
e Sonicate in an ultrasonic water bath at room temperature for 1-2 minutes.

o Checkpoint: Inspect the solution against a light source. It must be completely clear and
colorless to pale yellow. If particulates persist, sonicate for another minute. Do not heat
above 37°C to avoid thermal degradation.

Phase C: Aliquoting & Storage (The "Self-Validating"
Step)

To prevent freeze-thaw cycles which introduce moisture and oxygen:

» Divide the stock solution into small aliquots (e.g., 50 pL or 100 pL) in amber microtubes or
glass vials.

 Inert Gas Purge: Gently blow a stream of Argon or Nitrogen over the headspace of each vial
before capping. This displaces oxygen, protecting the aniline group.

e Labeling: Include Compound Name, Concentration, Solvent, Date, and Operator Initials.
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» Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Quality Control & Troubleshooting
Visual QC Matrix

Observation Diagnosis Action
Clear, Colorless Optimal Dissolution Proceed to assay.

o o Sonicate further; check if
Cloudy / Precipitate Incomplete Solubilization

solvent is wet.

] S N Check purity of solid; Prepare
Yellow/Brown Tint Oxidation of Aniline
fresh stock.

Solubility Verification (Dilution Test)

Before using in a biological assay, perform a "Crash Test":
e Dilute 1 pL of Stock (10 mM) into 999 uL of Assay Buffer (e.g., PBS pH 7.4).
» Vortex and observe.

e Result: The solution should remain clear. If precipitation occurs (Tyndall effect), the
compound is hydrophobic at this concentration. Lower the working concentration or add a
surfactant (e.g., 0.05% Tween-20).

Workflow Visualization

The following diagram outlines the critical decision paths and process flow for preparing the
stock solution, emphasizing the protection of the aniline moiety.
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Critical Control Point: Oxidation Prevention

Aliquot & Purge
I I (YT

Weigh ~2.21 mg 5| Calculate DMSO Vol
(Amber Vial) (Target: 10 mM)

Add DMSO &
Vortex/Sonicate No (Cloudy)

Click to download full resolution via product page

Caption: Workflow for 2-[2-(3-Aminophenyl)acetamido]propanamide stock preparation,
highlighting the critical QC checkpoint and oxidation prevention step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b13622293?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13622293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

